Cas no 478-29-5 (9,10-Anthracenedione,1,2,5-trihydroxy-6-methyl-)
478-29-5 structure
Product Name:9,10-Anthracenedione,1,2,5-trihydroxy-6-methyl-
9,10-Anthracenedione,1,2,5-trihydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1,2,5-trihydroxy-6-methyl-
- 1,2,5-trihydroxy-6-methylanthracene-9,10-dione
- 1,5,6-trihydroxy-2-methyl-anthracene-9,10-dione
- 1,2,5-trihydroxy-6-methyl-9,10-anthracenedione
- 1,2,5-Trihydroxy-6-methyl-anthrachinon
- 1,2,5-trihydroxy-6-methylanthraquinone
- 1,2,5-trihydroxy-6-methyl-anthraquinone
- 6-methyl-1,2,5-trihydroxyanthraquinone
- AC1L9DCT
- AG-F-62724
- C10376
- CTK4J0365
- Morindone
- Q6912244
- 1,2,5-TRIHYDROXY-6-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
- DTXSID80197280
- SCHEMBL10909836
- 9,10-Anthracenedione, 1,2,5-trihydroxy-6-methyl-
- PB6GBU5T6V
- SureCN10909836
- ANTHRAQUINONE, 1,2,5-TRIHYDROXY-6-METHYL-
- 1,2,5-trihydroxy-6-methyl-anthracene-9,10-dione
- Morindon
- CHEBI:7000
- C.I. 75430
- UNII-PB6GBU5T6V
- 478-29-5
- NS00031727
-
- Inchi： 1S/C15H10O5/c1-6-2-3-7-10(12(6)17)13(18)8-4-5-9(16)15(20)11(8)14(7)19/h2-5,16-17,20H,1H3
- InChI Key： BATFHSIVMJJJAF-UHFFFAOYSA-N
- SMILES： OC1=C(C)C=CC2C(C3C(=C(C=CC=3C(C=21)=O)O)O)=O
Computed Properties
- Exact Mass: 270.0528
- Monoisotopic Mass: 270.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 276
- XLogP3: 3.3
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Density: 1.583
- Boiling Point: 494.8°Cat760mmHg
- Flash Point: 267.1°C
- Refractive Index: 1.744
- PSA: 94.83
9,10-Anthracenedione,1,2,5-trihydroxy-6-methyl- Related Literature
-
1. LXVI.—MorindoneJohn Lionel Simonsen J. Chem. Soc. Trans. 1918 113 766
-
2. 116. Chemistry of the Coprosma genus. Part I. The colouring matters from Coprosma australisLindsay H. Briggs,Jack C. Dacre J. Chem. Soc. 1948 564
-
3. LXVII.—Colouring and other principles contained in mang-kouduA. G. Perkin,J. J. Hummel J. Chem. Soc. Trans. 1894 65 851
-
4. NotesE. G. E. Hawkins,W. F. Maddams,A. C. Hazell,D. S. Urch,David A. Buckingham,J. L. E. Cheong,J. E. Fergusson,C. J. Wilkins,Ernst D. Bergmann,Arnon Shani,B. C. Saunders,P. Simpson,Edmond N. Gabali,Elhosseiny M. Abdallah,R. C. Cambie,E. R. H. Jones,G. Lowe,J. L. Boston,S. O. Grim,G. Wilkinson,Lindsay H. Briggs,P. W. Le Quesne,J. A. Silk,L. A. Summers,G. Valkanas,H. Hopff J. Chem. Soc. 1963 3456
-
John Stenhouse J. Chem. Soc. 1864 17 333
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
